Benzyl[(4-methoxyphenyl)methyl]amine
Overview
Description
Benzyl[(4-methoxyphenyl)methyl]amine is an organic compound with the molecular formula C15H17NO . It has a molecular weight of 227.31 g/mol . It is a derivative of aniline and is commonly used in the field of organic chemistry . It is a colorless liquid with a pungent odor .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to a methoxyphenyl group through a nitrogen atom . The InChI code for this compound is 1S/C15H17NO/c1-17-15-9-7-14(8-10-15)12-16-11-13-5-3-2-4-6-13/h2-10,16H,11-12H2,1H3 .Physical and Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 345.9±22.0 °C at 760 mmHg, and a flash point of 143.5±11.8 °C . It has a molar refractivity of 70.6±0.3 cm3, a polar surface area of 21 Å2, and a molar volume of 215.8±3.0 cm3 .Scientific Research Applications
Inhibition of Melanin Production Benzyl[(4-methoxyphenyl)methyl]amine, as a nitrogen analog of stilbene, has been studied for its potential to inhibit melanin biosynthesis, which is relevant for conditions like hyper-pigmentation. It has shown effectiveness in inhibiting tyrosinase activity, crucial in melanin synthesis, and also exhibited UV-blocking effects and SOD-like activity, suggesting its potential use as a skin whitening agent (S. Choi et al., 2002).
Toxicokinetics and Analytical Toxicology Studies have explored the toxicokinetic properties of N-(2-Methoxybenzyl)-substituted phenethylamines, including analogs of this compound. These researches are crucial in understanding drug-drug interactions, individual polymorphisms, elimination routes, and evaluating targets for toxicological screening procedures in clinical and forensic toxicology (Lilian H. J. Richter et al., 2019).
Antimicrobial and Anticoccidial Activity Research into the antimicrobial and anticoccidial activities of compounds related to this compound, such as derivatives of 5-amino-5,6-dihydro-6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(4H)-ones, has shown promising results. These compounds have demonstrated significant activity as coccidiostats and retained their activities even upon reduction, indicating potential applications in antimicrobial treatments (M. Georgiadis, 1976).
Electrophilic Amination in Asymmetric Hydroboration Studies involving electrophilic amination of intermediates like (S)-(4-Methoxyphenyl)-ethyl-1,3,2-benzodioxaborole, derived from the asymmetric hydroboration of vinylarenes, highlight the relevance of this compound in synthetic chemistry. This research contributes to the understanding of amination processes in the synthesis of complex organic compounds (Frances I. Knight et al., 1997).
Anticancer Activity Studies this compound analogs, like benzimidazole derivatives, have been synthesized and evaluated for their potential anticancer activities. Some compounds in this category have shown moderate cytotoxic effects towards certain cancer cell lines, highlighting the possibility of their use in cancer treatment (A. El-Shekeil et al., 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-1-phenylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-17-15-9-7-14(8-10-15)12-16-11-13-5-3-2-4-6-13/h2-10,16H,11-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZUBICZIDUTTNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90353355 | |
Record name | benzyl[(4-methoxyphenyl)methyl]amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14429-02-8 | |
Record name | benzyl[(4-methoxyphenyl)methyl]amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | benzyl[(4-methoxyphenyl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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